Cas no 1779580-12-9 (3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-)
3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-
-
- Inchi: 1S/C9H16N2O3/c1-10-4-7(5-10)11-2-3-14-6-8(11)9(12)13/h7-8H,2-6H2,1H3,(H,12,13)
- InChI Key: VBCMSGFMAHBSOU-UHFFFAOYSA-N
- SMILES: N1(C2CN(C)C2)CCOCC1C(O)=O
3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-371596-1.0g |
4-(1-methylazetidin-3-yl)morpholine-3-carboxylic acid |
1779580-12-9 | 1.0g |
$1117.0 | 2023-03-02 | ||
| Enamine | EN300-371596-2.5g |
4-(1-methylazetidin-3-yl)morpholine-3-carboxylic acid |
1779580-12-9 | 2.5g |
$2316.0 | 2023-03-02 | ||
| Enamine | EN300-371596-5.0g |
4-(1-methylazetidin-3-yl)morpholine-3-carboxylic acid |
1779580-12-9 | 5.0g |
$2933.0 | 2023-03-02 | ||
| Enamine | EN300-371596-10.0g |
4-(1-methylazetidin-3-yl)morpholine-3-carboxylic acid |
1779580-12-9 | 10.0g |
$3687.0 | 2023-03-02 |
3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-
3-Morpholinecarboxylic Acid, 4-(1-Methyl-3-Azetidinyl)-: A Comprehensive Overview
3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-, also known by its CAS registry number CAS No. 1779580-12-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which combines a morpholine ring with a carboxylic acid group and a substituted azetidine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.
The chemical structure of 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- is notable for its morpholine ring, which is a six-membered ring containing two oxygen atoms. This ring system is further substituted at the 3-position with a carboxylic acid group, while the 4-position bears a 1-methyl-3-azetidinyl group. The azetidine ring is a four-membered ring containing one nitrogen atom, which adds to the compound's structural complexity and functional diversity.
Recent studies have highlighted the potential of CAS No. 1779580-12-9 in various pharmacological applications. For instance, research has shown that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a potential candidate for developing drugs targeting central nervous system disorders.
In addition to its pharmacological applications, 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- has also been explored for its role in material science. Its unique chemical properties make it a suitable candidate for synthesizing advanced materials with tailored physical and chemical properties. Researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials, which have applications in fields such as electronics and biomedical engineering.
The synthesis of CAS No. 1779580-12-9 involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product, making large-scale production more feasible.
The compound's stability under various conditions has also been extensively studied. Research indicates that 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)- exhibits good thermal stability and resistance to hydrolysis under physiological conditions. These properties are crucial for its potential use in pharmaceutical formulations and medical devices.
In terms of toxicity and safety profiles, preliminary studies suggest that this compound has low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and potential for bioaccumulation.
The development of analytical methods for detecting and quantifying CAS No. 1779580-12-9 has also been an area of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure accurate characterization and quality control during synthesis and formulation.
In conclusion, 3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-, or CAS No. 1779580-12-9, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery, material science, and beyond.
1779580-12-9 (3-Morpholinecarboxylic acid, 4-(1-methyl-3-azetidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)